Cas no 88167-07-1 (1,6-Hexanedione, 1,6-bis(4-butoxyphenyl)-)

• Product name: 1,6-Hexanedione, 1,6-bis(4-butoxyphenyl)-
• CAS No: 88167-07-1
• MF: C₂₆H₃₄O₄
• MW: 410.54576
• CID: 642600
• PubChem ID: 13177352

1,6-Hexanedione, 1,6-bis(4-butoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione, 1,6-bis(4-butoxyphenyl)-
• 1,6-bis(4-butoxyphenyl)hexane-1,6-dione
• DTXSID00524892
• 88167-07-1

• Inchi： InChI=1S/C26H34O4/c1-3-5-19-29-23-15-11-21(12-16-23)25(27)9-7-8-10-26(28)22-13-17-24(18-14-22)30-20-6-4-2/h11-18H,3-10,19-20H2,1-2H3
• InChI Key： CVPNFLYEOOZNCS-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C(=O)CCCCC(=O)C2=CC=C(C=C2)OCCCC

Computed Properties

• Exact Mass: 410.24570956g/mol
• Monoisotopic Mass: 410.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 6

Additional information on 1,6-Hexanedione, 1,6-bis(4-butoxyphenyl)-

测试